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Compound of Interest

2-[(2,2-
Compound Name:
Dimethylpropyl)amino]acetic acid

Cat. No.: B13237109

Get Quote

Executive Summary & Chemical Profile[1]

2-[(2,2-Dimethylpropyl)amino]acetic acid (commonly referred to as N-Neopentylglycine) is a

secondary amine derivative of glycine. Unlike simple amino acids, the bulky neopentyl group
(CH3)3C-CH2- introduces significant steric hindrance and increased lipophilicity.

While often used as a pharmaceutical building block, its disposal requires specific attention to

its amphoteric nature (containing both an acidic carboxyl group and a basic secondary amine).
This guide prioritizes incineration over agueous release to mitigate environmental persistence,
as the steric bulk may retard standard biodegradation pathways.

Chemical Identity Verification

Ensure you are handling the Amine (Target), not the Amide (N-Pivaloylglycine).
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Target Chemical (This

Feature ) Common Confusion
Guide)
2-[(2,2-
Name Dimethylpropyl)amino]acetic N-Pivaloylglycine
acid
Structure t-Bu-CH2-NH-CH2-COOH t-Bu-CO-NH-CH2-COOH
Linkage Amine (Secondary) Amide
Risk Moderate Irritant / Amphoteric Mild Irritant / Acidic

Quantitative Risk Profile

Data estimated based on structural analogs (Glycine/Neopentylamine) where specific MSDS

data is absent.

Property

Value | Characteristic

Operational Implication

Physical State

Solid (White crystalline

powder)

Dust generation risk during

transfer.

Water soluble; Soluble in

Capable of contaminating

Solubility
alcohols agueous waste streams.
o Exists as a zwitterion at neutral
Acidity (pKa) ~2.3 (COOH) and ~9.7 (NH2+) H
pH.
. ) Keep containers tightly sealed.
Stability Stable; Hygroscopic

[1](2]

Incompatibility

Strong Oxidizers, Acid
Chlorides

Do not mix with Nitric Acid or
Peroxides (Risk of N-nitroso

formation).

Pre-Disposal Characterization (The Self-Validating

System)
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Before disposal, you must validate the state of the waste. This "Self-Validating System”
ensures that the chosen disposal route is chemically compatible and legally compliant.

The "3-Point Check" Protocol:
o State Verification: Is it a pure solid, a reaction mixture, or an aqueous solution?

e Solvent Screen: Does the waste contain halogenated solvents (DCM, Chloroform)? These
must be segregated to prevent costly cross-contamination of non-halogenated waste

streams.

e pH Check: If agueous, is the pH < 2 or > 12.5? Extreme pH classifies the waste as Corrosive
(RCRA Code D002) regardless of the chemical itself.

Waste Stream Decision Logic

Use this logic flow to determine the correct bin.

Yes (DCM/CHCI3

Solid Hazardous Waste
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Click to download full resolution via product page
Figure 1: Decision matrix for segregating N-Neopentylglycine waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Chemical

Applicable for expired shelf-life reagents or excess synthesis product.

» PPE Requirement: Nitrile gloves, safety glasses, lab coat.[3] Use a dust mask (N95) if

handling large open quantities.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b13237109/docs?utm_src=pdf-body-img#operational-guide-proper-disposal-of-2-2-2-dimethylpropyl-amino-acetic-acid
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Oxalylglycine_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

o Labeling: Apply a hazardous waste label.
o Chemical Name: "2-[(2,2-Dimethylpropyl)amino]acetic acid" (Do not use abbreviations).
o Hazards: "Irritant” (Check "Toxic" if specific purity data suggests).

» Transfer: Scoop solid carefully to avoid dust. Wipe the exterior of the source bottle before
disposal of the empty bottle.

» Final Disposition: Seal and place in the Solid Waste Accumulation Area for high-temperature
incineration.

o Why Incineration? Landfilling amino acid derivatives can lead to nitrogen leaching.
Incineration ensures complete destruction of the organic framework.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicable for HPLC waste or mother liquors.

» Segregation: Determine if your solvent system is Halogenated (e.g., Dichloromethane) or
Non-Halogenated (e.g., Methanol, Acetone, Water).

» pH Adjustment (Critical):

o If the solution is highly acidic (e.g., from TFA in HPLC), neutralize to pH 5-9 using Sodium
Bicarbonate before adding to the carboy.

o Reasoning: N-Neopentylglycine can form salts. Neutralization prevents unexpected
precipitation or heat generation when mixed with other wastes.

» Collection: Pour into the appropriate carboy (Secondary Containment required).
o Do NOT fill carboys >90% full. Leave headspace for expansion.

o Documentation: Log the volume and concentration on the carboy tag immediately.
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Scenario C: Empty Containers

o Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the
residue (Water or Ethanol).

» Rinsate Disposal: Dispose of the rinsate into the appropriate liquid waste carboy (Scenario
B).

o Defacing: Cross out the label and mark "Empty." Dispose of the glass/plastic in standard
laboratory trash or glass recycling, depending on facility rules.

Emergency Spill Management

In the event of a spill, the amphoteric nature of the molecule dictates the cleanup strategy.
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Figure 2: Workflow for managing incidental spills in the laboratory.

Specific Neutralization Note: If a large liquid spill occurs and the pH is unknown, apply a
neutralizer (like sodium bicarbonate for acids or citric acid for bases) only if you have confirmed
the pH. For N-Neopentylglycine solutions, simple absorption with vermiculite is usually safer
than chemical treatment to avoid splashing.
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Regulatory & Compliance Framework

Adherence to these regulations is mandatory for legal compliance.
 RCRA (Resource Conservation and Recovery Act - USA):
o Classification: This chemical is likely not P-listed or U-listed specifically.

o Determination: It falls under "Process Waste." If mixed with solvents, it adopts the codes of
the solvents (e.g., FOO3 for non-halogenated solvents).

o Characteristic Waste: If the pH is <2 or > 12.5, it is D002 (Corrosive).[4]
o Sewer Disposal Ban:

o Strict Prohibition: Do not pour N-Neopentylglycine solutions down the drain. While glycine
IS non-toxic, the neopentyl derivative has unknown aquatic toxicity and should not enter
municipal water treatment systems [1].

o Storage Compatibility:

o Store away from Nitrites and Strong Acids. Secondary amines can react with nitrosating
agents to form N-nitrosamines, which are potent carcinogens [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylpropyl)amino]acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
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of-2-2-2-dimethylpropyl-amino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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